1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline

• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydropyrrolo[2,3-b]quinoline
• InChI: InChI=1S/C20H18N2O4S/c1-13-2-3-14-11-15-6-7-22(20(15)21-17(14)10-13)27(23,24)16-4-5-18-19(12-16)26-9-8-25-18/h2-5,10-12H,6-9H2,1H3
• InChI Key: ROBJLBQOQHDNGQ-UHFFFAOYSA-N
• SMILES: CC1=CC2=NC3=C(CCN3S(=O)(=O)C4=CC5=C(C=C4)OCCO5)C=C2C=C1

Description

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline, also known as DBHQ, is a synthetic compound that has been the focus of scientific research due to its potential use in various fields. DBHQ has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline is not fully understood, but it has been shown to inhibit protein kinases, which are enzymes involved in cell signaling pathways. This compound has been shown to selectively inhibit certain protein kinases, such as cyclin-dependent kinases, which are involved in cell cycle regulation. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of protein kinases, induction of cell cycle arrest and apoptosis in cancer cells, and modulation of cellular signaling pathways. This compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. However, this compound has some limitations, including its low aqueous solubility, which can make it difficult to use in biological assays, and its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for 1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline research, including the development of more efficient and scalable synthesis methods, the investigation of its potential use in combination with other anticancer agents, the identification of its molecular targets and signaling pathways, and the exploration of its potential use in other fields, such as materials science and environmental remediation.
In conclusion, this compound is a synthetic compound that has been the focus of scientific research due to its potential use in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline has been synthesized using various methods, including the Pictet-Spengler reaction, which involves the reaction of an aldehyde or ketone with an amine to form a cyclic imine, followed by a condensation reaction with an arylsulfonyl chloride. Another method involves the reaction of an indole derivative with an arylsulfonyl chloride, followed by a cyclization reaction. These methods have been optimized to increase the yield and purity of this compound.

Scientific Research Applications

1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-7-methyl-2,3-dihydro-1H-pyrrolo[2,3-b]quinoline has been studied for its potential use in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to have antitumor activity and is being investigated as a potential anticancer agent. In biochemistry, this compound has been used as a probe to study the mechanism of action of protein kinases. In materials science, this compound has been used as a ligand to synthesize metal-organic frameworks with potential applications in gas storage and separation.